1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione
Overview
Description
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione, also known as Meldrum's acid, is a versatile and widely used chemical compound in scientific research. It is a white crystalline solid that is soluble in water and organic solvents.
Mechanism of Action
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid acts as a nucleophile in many reactions, allowing it to form bonds with other molecules. It can also act as a carbonyl compound, allowing it to participate in condensation reactions. Its unique structure makes it a versatile reagent in many chemical reactions.
Biochemical and Physiological Effects:
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid does not have any known biochemical or physiological effects on living organisms. It is primarily used as a chemical reagent in laboratory experiments.
Advantages and Limitations for Lab Experiments
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid is a highly versatile and useful chemical reagent in laboratory experiments. It is stable, easy to handle, and readily available. However, it can be expensive and may require specialized equipment for certain reactions.
Future Directions
There are numerous future directions for research involving 1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid. Some potential areas of study include the development of new synthetic routes for the compound, the synthesis of novel derivatives, and the investigation of its potential applications in materials science and catalysis.
In conclusion, 1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid is a highly versatile and useful chemical compound in scientific research. Its unique structure and reactivity make it a valuable tool in organic synthesis, medicinal chemistry, and materials science. Further research on this compound and its derivatives could lead to exciting new discoveries and applications in the future.
Synthesis Methods
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid can be synthesized through the reaction of malonic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then treated with phenol and formaldehyde to produce the final compound.
Scientific Research Applications
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione's acid is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and materials science. It is a key building block for the synthesis of numerous compounds, including pharmaceuticals, agrochemicals, and polymers.
properties
IUPAC Name |
1,3-dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-14-10(8-12(16)15(2)13(14)17)9-18-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HALPAYDJIIGRQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)COC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl-6-(phenoxymethyl)pyrimidine-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(1-Phenylpyrazole-4-carbonyl)piperazin-1-yl]ethanone](/img/structure/B7475669.png)
![1,3-dimethyl-N-(2-methylpropyl)pyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B7475699.png)
![6-[(3,5-Dimethylphenoxy)methyl]-1,3-dimethylpyrimidine-2,4-dione](/img/structure/B7475722.png)
![[4-(4-Hydroxyphenyl)piperidin-1-yl]-pyridin-3-ylmethanone](/img/structure/B7475755.png)
